![molecular formula C6H11F3N2O B3363387 N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide CAS No. 1021145-85-6](/img/structure/B3363387.png)
N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide
Overview
Description
“N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide” is a chemical compound with the molecular formula C6H11F3N2O and a molecular weight of 184.16 . It is used for research purposes and can serve as an organic synthesis intermediate and pharmaceutical intermediate .
Synthesis Analysis
The synthesis of “N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide” involves reacting glycine protected by an N-phthalyl group with trifluoroethylamine or its salt to form an amide. The protective group is then removed under the action of hydrated fibril to obtain the crude product. The crude product can be salted with acid to get a salt of the compound, and finally, a base is added to dissociate pure "N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide" .Physical And Chemical Properties Analysis
“N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide” has a predicted boiling point of 178.6 °C at 760 mmHg, a predicted density of 1.2 g/cm3, and a predicted refractive index of n20D 1.40 . It appears as a crystalline powder .Mechanism of Action
Target of Action
The primary targets of N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide are currently unknown. This compound is a key intermediate in the synthesis of fluralaner , a broad-spectrum veterinary insecticide
Mode of Action
As an intermediate in the synthesis of fluralaner , it may share some similar interactions with its targets.
Biochemical Pathways
As an intermediate in the synthesis of fluralaner , it may affect similar pathways
Pharmacokinetics
The compound is predicted to have a boiling point of 178.6 °C at 760 mmHg and a density of 1.2 g/cm3 . These properties may influence its bioavailability, but more detailed studies are needed to confirm this.
Result of Action
As an intermediate in the synthesis of fluralaner , it may have similar effects.
properties
IUPAC Name |
N,N-dimethyl-2-(2,2,2-trifluoroethylamino)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F3N2O/c1-11(2)5(12)3-10-4-6(7,8)9/h10H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTARMRFRCXLRQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CNCC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-[(2,2,2-trifluoroethyl)amino]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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